Cas no 2228872-94-2 (tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate
• CAS No: 2228872-94-2
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6460111
• PubChem ID: 165828354
• Update Time: 2025-09-28

tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate
• EN300-1903881
• 2228872-94-2

• Inchi： 1S/C16H25N3O3/c1-11-8-12(9-18-14(11)21-5)13-10-17-6-7-19(13)15(20)22-16(2,3)4/h8-9,13,17H,6-7,10H2,1-5H3
• InChI Key： BXJUCKIRRIICSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=NC(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228872-94-2)

The compound tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228872-94-2) is a highly specialized piperazine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a pyridine ring substituted with methoxy and methyl groups, combined with a piperazine-carboxylate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the design of kinase inhibitors and CNS-targeting agents.

In recent years, the demand for tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate has surged, driven by its potential in addressing neurodegenerative diseases and cancer therapeutics. The compound's CAS No. 2228872-94-2 is often queried in scientific databases, reflecting its relevance in cutting-edge research. Its Boc-protected piperazine group is particularly noteworthy, as it offers stability and versatility in multi-step synthetic routes. This attribute aligns with the growing trend of fragment-based drug design, where modular building blocks are essential for optimizing drug candidates.

From a synthetic perspective, tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate exemplifies the convergence of heterocyclic chemistry and protecting group strategies. The methoxy-methylpyridine segment enhances solubility and bioavailability, a critical factor in modern pharmacokinetic optimization. Laboratories focusing on high-throughput screening often prioritize this compound due to its compatibility with automated synthesis platforms. Additionally, its piperazine scaffold is a recurring motif in FDA-approved drugs, underscoring its importance in lead compound development.

The compound's applications extend beyond traditional small-molecule drugs. With the rise of PROTACs (Proteolysis-Targeting Chimeras) and other targeted protein degradation technologies, tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate serves as a key linker or warhead component. Its CAS No. 2228872-94-2 is frequently cited in patents related to ubiquitin-proteasome system modulation, a hot topic in oncology and immunology research. This aligns with the increasing interest in precision medicine and next-generation therapeutics.

Quality control and analytical characterization of tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate are paramount for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's stable tert-butyloxycarbonyl (Boc) group facilitates easy deprotection under mild acidic conditions, a feature highly valued in combinatorial chemistry workflows. These attributes make it a staple in contract research organizations (CROs) and academic labs alike.

In summary, tert-butyl 2-(6-methoxy-5-methylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 2228872-94-2) represents a nexus of innovation in pharmaceutical intermediates and drug discovery. Its structural elegance and functional adaptability position it at the forefront of chemical biology and therapeutic development. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in the quest for novel treatments and life sciences breakthroughs.